![molecular formula C9H12BrCl2N5 B2440445 1-Benzyl-3-bromo-5-hydrazino-1H-1,2,4-triazole dihydrochloride CAS No. 2279123-31-6](/img/structure/B2440445.png)
1-Benzyl-3-bromo-5-hydrazino-1H-1,2,4-triazole dihydrochloride
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Description
“1-Benzyl-3-bromo-5-hydrazino-1H-1,2,4-triazole dihydrochloride” is a chemical compound with the molecular formula C9H10BrN5 . It is a derivative of 1,2,4-triazole, a class of heterocyclic compounds that have been shown to be promising building blocks in the design of high-performance energetic materials .
Scientific Research Applications
Synthesis and Antimicrobial Activity
Researchers have synthesized various derivatives of 1,2,4-triazole and assessed their antimicrobial properties. For instance, a study explored the synthesis of imidazolyl Schiff bases, triazoles, and azetidinones, predicting their molecular hydrophobicity, conformational flexibility, good intestinal absorption, and bioactivity scores. Compounds with chloro, bromo, and nitro substitutions showed excellent antibacterial activity, while chloro and nitro substituted imidazolyl triazoles displayed prominent antifungal activity (Rekha et al., 2019).
Anticancer Evaluation
Another line of research involved the synthesis of 4-amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives and their evaluation for anticancer activity against a panel of 60 cell lines derived from nine cancer types. Several of these compounds showed promising results, indicating potential for further exploration in cancer therapy (Bekircan et al., 2008).
Molecular Modeling and Biological Activity
The synthesis and biological activity of novel 1,2,4-triazolo[4,3-b][1,2,4,5]tetrazines and 1,2,4-triazolo[4,3-b][1,2,4]triazines were also investigated, showing high antibacterial, antifungal, and anti-inflammatory activities in comparison with commercial antibiotics (El-Reedy & Soliman, 2020).
Preparation and Biological Evolution of Complexes
A study focused on the preparation of complexes containing 1,2,4-triazole derivatives and their potential for biological applications. These complexes were characterized by various spectroscopic methods and exhibited possibilities for biological evolution (Fizer et al., 2016).
properties
IUPAC Name |
(2-benzyl-5-bromo-1,2,4-triazol-3-yl)hydrazine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrN5.2ClH/c10-8-12-9(13-11)15(14-8)6-7-4-2-1-3-5-7;;/h1-5H,6,11H2,(H,12,13,14);2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPOQRPZLDPJMOZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C(=NC(=N2)Br)NN.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12BrCl2N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.03 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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